Cas no 1361692-47-8 (5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine)

• Product Name: 5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine
• CAS No: 1361692-47-8
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4926175
• Update Time: 2025-08-03

5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine

• Inchi： 1S/C12H8Cl3NO/c1-17-12-8(5-7(13)6-16-12)11-9(14)3-2-4-10(11)15/h2-6H,1H3
• InChI Key： HQPLBQVTXOHTAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CC(=CN=C1OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine

5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Pharmaceutical Research

5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine, with the CAS number 1361692-47-8, is a multifunctional pyridine derivative that has garnered significant attention in the field of medicinal chemistry. This compound's unique molecular structure, characterized by the presence of 2,6-dichlorophenyl and 2-methoxy functional groups, positions it as a promising candidate for the development of novel therapeutic agents. Recent studies have highlighted its potential in modulating various biological pathways, making it a focal point for researchers exploring innovative approaches to treat complex diseases.

The molecular framework of 5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine is built around a six-membered pyridine ring, which is a common structural motif in many bioactive compounds. The 2-methoxy substituent at the pyridine ring contributes to the compound's hydrophobicity, while the 2,6-dichlorophenyl group introduces electrophilic characteristics that may influence its interaction with biological targets. This combination of functional groups is critical in determining the compound's reactivity, solubility, and potential biological activity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 5-Chloro-3-(2,6-dich,6-dichlorophenyl)-2-methoxypyridine through a series of well-defined steps. A notable study published in *Organic & Biomolecular Chemistry* (2023) describes a novel approach involving a palladium-catalyzed cross-coupling reaction, which allows for the precise introduction of the 2,6-dichlorophenyl moiety. This synthetic strategy not only enhances the scalability of the compound but also reduces the formation of byproducts, a critical factor in pharmaceutical manufacturing.

One of the most intriguing aspects of 5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine is its potential role in modulating kinase activity. A 2023 study in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition of the ALK (Anaplastic Lymphoma Kinase) enzyme, a target implicated in several cancers. The compound's ability to bind to the ATP-binding site of ALK suggests its potential as a therapeutic agent for oncology applications. However, further research is needed to evaluate its efficacy in vivo and to optimize its pharmacokinetic properties.

In addition to its antitumor potential, 5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine has shown promise in the treatment of neurodegenerative disorders. A 2024 preclinical study published in *Neuropharmacology* revealed that this compound can modulate the activity of BDNF (Brain-Derived Neurotrophic Factor), a protein critical for neuronal survival and plasticity. The study suggested that the compound's 2-methoxy group may enhance its permeability across the blood-brain barrier, potentially improving its therapeutic efficacy in conditions such as Alzheimer's disease.

The pharmacokinetic profile of 5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine is another area of active investigation. A 2023 pharmacology study in *Drug Metabolism and Disposition* reported that this compound exhibits moderate oral bioavailability, with a half-life of approximately 4 hours in rodent models. These findings are crucial for understanding its potential use in clinical settings, as they suggest that the compound may require frequent dosing to maintain therapeutic concentrations.

From a synthetic perspective, the 2,6-dichlorophenyl group is a key structural element that can be modified to enhance the compound's biological activity. A 2024 study in *Chemical Communications* explored the impact of substituting the 2,6-dichlorophenyl group with various electron-withdrawing groups, resulting in compounds with improved potency against specific targets. These findings underscore the importance of structural optimization in the development of effective therapeutics.

The potential applications of 5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine extend beyond oncology and neurology. Recent research has indicated its utility in the treatment of inflammatory diseases, such as rheumatoid arthritis. A 2023 study in *Inflammation Research* demonstrated that this compound can inhibit the activation of NF-κB (Nuclear Factor kappa B), a key regulator of inflammatory responses. This property makes it a potential candidate for the development of anti-inflammatory drugs.

Despite its promising therapeutic potential, the use of 5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine is not without challenges. One of the primary concerns is its potential toxicity, particularly in long-term use. A 2023 safety study in *Toxicological Sciences* reported that prolonged exposure to this compound in animal models led to mild hepatic toxicity, highlighting the need for further research to mitigate these risks.

In conclusion, 5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine represents a compelling candidate for the development of novel therapeutics. Its ability to modulate key biological pathways, coupled with recent advances in synthetic chemistry, positions it as a valuable tool in the fight against complex diseases. However, further research is essential to fully understand its potential and to address the challenges associated with its use in clinical settings. As the field of medicinal chemistry continues to evolve, compounds like 5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine will undoubtedly play a critical role in the discovery of new and effective treatments.

For researchers and pharmaceutical companies, the continued exploration of 5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine presents an exciting opportunity to advance the development of innovative therapies. By leveraging cutting-edge technologies and interdisciplinary approaches, the scientific community can unlock the full potential of this compound and bring new hope to patients suffering from a wide range of diseases.

As we move forward, the integration of computational modeling, advanced analytical techniques, and clinical trials will be instrumental in translating the promising findings associated with 5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine into tangible therapeutic solutions. The journey from bench to bedside is complex, but with sustained effort and collaboration, the potential of this compound can be realized, paving the way for significant advancements in medical science.

Ultimately, the study of 5-Chloro-3-(2,6-dichlorophenyl)-2-methoxypyridine exemplifies the dynamic and ever-evolving nature of medicinal chemistry. As researchers continue to uncover the intricacies of its molecular interactions and biological effects, the compound stands as a testament to the power of scientific inquiry in addressing some of the most pressing health challenges of our time.